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Compound of Interest

Compound Name: 3,5-Dimethyl-1-hexyn-3-ol

Cat. No.: B130301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

3,5-Dimethyl-1-hexyn-3-ol (CAS No. 107-54-0), a versatile organic compound used as a

solvent, stabilizer, and intermediate in various chemical syntheses. This document outlines its

key physical properties, details the experimental methodologies for their determination, and

presents a logical workflow for these analytical procedures.

Physicochemical Data of 3,5-Dimethyl-1-hexyn-3-ol
The following table summarizes the key quantitative physical properties of 3,5-Dimethyl-1-
hexyn-3-ol. Data has been compiled from various chemical and safety data sources to provide

a comparative overview.
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Property Value Source

Boiling Point 150-151 °C (at 760 mmHg) [1][2][3]

152.6 °C (at 760 mmHg) [1]

152.58 °C (at 760 mmHg, est.) [4]

148 °C (at 760 Torr) [5]

Melting Point -39 °C (estimate) [1][5]

-68 °C [1]

Density 0.859 g/mL (at 25 °C) [2][3]

0.886 g/cm³ [1]

Refractive Index n20/D 1.434 [2][3]

1.452 [1]

Flash Point 44 °C (111.2 °F) - closed cup [1]

Vapor Pressure 4.5 mmHg (at 20 °C) [3]

1.29 mmHg (at 25 °C) [1]

Molecular Formula C₈H₁₄O [1][6][7][8]

Molecular Weight 126.20 g/mol [3][6][8]

Experimental Protocols
The following sections detail standard experimental methodologies for the determination of the

boiling and melting points of organic compounds like 3,5-Dimethyl-1-hexyn-3-ol.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline compound, this transition occurs over a narrow temperature

range. The presence of impurities typically depresses the melting point and broadens the

melting range.[9][10]
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Methodology: Capillary Tube Method using a Mel-Temp Apparatus

Sample Preparation: A small amount of the solid compound is finely powdered. The open

end of a capillary tube is pushed into the powder. The tube is then inverted and tapped

gently to pack the sample into the sealed end, aiming for a sample height of 1-2 mm.[10][11]

[12]

Apparatus Setup: The capillary tube is placed into the sample holder of a Mel-Temp

apparatus. A thermometer or digital temperature probe is inserted into the designated well to

monitor the temperature of the heating block.[9]

Initial Determination: A rapid heating rate (e.g., 10-20 °C per minute) is used to get an

approximate melting range. This helps to save time in subsequent, more accurate

measurements.[9][11]

Accurate Determination: A fresh sample is prepared. The apparatus is heated rapidly to a

temperature about 10-15 °C below the approximate melting point. The heating rate is then

reduced to a slow and steady rate, typically 1-2 °C per minute.[9][11]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has completely

melted is recorded as the end of the range.[9][10] This process is typically repeated to

ensure consistency.[9]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure, leading to the transition from a liquid to a gaseous state.

[13][14]

Methodology: Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes.[15][16]

Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube with its open end

submerged in the liquid.
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Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band.

The entire setup is then placed in a Thiele tube containing a high-boiling point oil (like

mineral oil or silicone oil), ensuring the sample is below the oil level.[15][17]

Heating and Observation: The arm of the Thiele tube is gently and uniformly heated with a

Bunsen burner or other heat source.[17] As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.

Data Recording: Heating is continued until a rapid and continuous stream of bubbles

emerges from the capillary tube. At this point, heating is stopped.[15][17] The liquid will begin

to cool. The boiling point is the temperature at which the stream of bubbles stops and the

liquid is drawn back into the capillary tube.[15][17] The atmospheric pressure should be

recorded alongside the boiling point.

Workflow and Process Visualization
The following diagrams illustrate the logical workflows for the determination of melting and

boiling points.
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Sample Preparation
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Data Analysis

Obtain Solid Sample
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Place in Mel-Temp Apparatus
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Caption: Workflow for Melting Point Determination.
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Apparatus Setup

Measurement

Data Analysis & Reporting

Place Liquid in Test Tube

Insert Inverted Capillary Tube

Attach to Thermometer

Immerse in Thiele Tube Oil Bath

Gently Heat Thiele Tube Arm
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Caption: Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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